Cas no 1955556-77-0 (rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans)

Technical Introduction: rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride (trans) is a chiral cyclopropylamine derivative with a defined stereochemical configuration. Its rigid cyclopropane ring and trans-aminocyclopropyl structure contribute to its utility as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive compounds. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is valued for its potential in asymmetric synthesis and as a building block for peptidomimetics or enzyme inhibitors. Its stereospecificity and high purity make it suitable for research applications requiring precise molecular frameworks. Proper handling under inert conditions is recommended to maintain integrity.
rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans structure
1955556-77-0 structure
Product Name:rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans
CAS No:1955556-77-0
MF:C5H11ClN2O
MW:150.606640100479
MDL:MFCD30181829
CID:5247729
PubChem ID:122163470
Update Time:2025-10-29

rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

    • N-[(1R,2R)-2-Aminocyclopropyl]acetamide;hydrochloride
    • rac-N-[(1R,2R)-2-aminocyclopropyl]acetamide hydrochloride
    • rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans
    • MDL: MFCD30181829
    • Inchi: 1S/C5H10N2O.ClH/c1-3(8)7-5-2-4(5)6;/h4-5H,2,6H2,1H3,(H,7,8);1H/t4-,5-;/m1./s1
    • InChI Key: QTCVPPAZDXGOKF-TYSVMGFPSA-N
    • SMILES: Cl.O=C(C)N[C@@H]1C[C@H]1N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Topological Polar Surface Area: 55.1

rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans Pricemore >>

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Additional information on rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans

Rac-N-(1R,2R)-2-Aminocyclopropylacetamide Hydrochloride, Trans: A Comprehensive Overview

Rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans is a compound with the CAS number 1955556-77-0. This compound has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. The molecule consists of a cyclopropane ring with an amino group and an acetamide substituent, making it a versatile compound for both academic and industrial research.

The trans configuration of this compound is particularly interesting as it influences its physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such molecules. Researchers have explored the synthesis of this compound using various methods, including asymmetric catalysis and enantioselective reactions, to optimize its production for large-scale applications.

One of the key areas where Rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans has shown promise is in pharmacology. Its ability to interact with specific biological targets has made it a valuable tool in drug discovery. For instance, studies have demonstrated its potential as a modulator of ion channels, which could lead to novel therapeutic agents for treating conditions such as epilepsy and chronic pain.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. Researchers have explored its integration into polymer systems to enhance conductivity and mechanical stability, paving the way for innovative applications in flexible electronics.

The synthesis of Rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans involves a series of well-defined steps that ensure high purity and stereochemical control. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and efficiency of this process. These improvements have made it feasible to produce the compound on an industrial scale, meeting the growing demand from both academic and commercial sectors.

Moreover, the compound's stability under various environmental conditions has been thoroughly studied. Its resistance to degradation under UV light and thermal stress makes it suitable for long-term storage and use in diverse environments. This stability is crucial for maintaining its efficacy in both research and commercial applications.

In conclusion, Rac-N-(1R,2R)-2-aminocyclopropylacetamide hydrochloride, trans (CAS No: 1955556-77-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future scientific breakthroughs. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow exponentially.

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